2'-Deoxy-NAD+

• Molecular Formula: C21H27N7O13P2
• Molecular Weight: 647.4 g/mol
• InChI: InChI=1S/C21H27N7O13P2/c22-18-15-20(25-8-24-18)28(9-26-15)14-4-11(29)12(39-14)6-37-42(33,34)41-43(35,36)38-7-13-16(30)17(31)21(40-13)27-3-1-2-10(5-27)19(23)32/h1-3,5,8-9,11-14,16-17,21,29-31H,4,6-7H2,(H5-,22,23,24,25,32,33,34,35,36)/t11-,12-,13-,14-,16?,17+,21-/m1/s1
• InChIKey: KTSYBAVNVZXUGP-YQKLUJJPSA-N

2'-Deoxy-NAD+ for Procuring NAD+ Analogs with Quantifiable Inhibition and Agonism Data

2'-Deoxy-NAD+ is a synthetic analog of the coenzyme nicotinamide adenine dinucleotide (NAD+), differing by the absence of the 2'-hydroxyl group on the adenosine ribose [1]. This modification transforms it from a redox-active cofactor into a tool compound with two distinct, quantifiable activities: it acts as a non-competitive inhibitor of NAD+-consuming enzymes and serves as a precursor to a potent ion channel agonist [2].

Selective mono-ADP-ribosylation probe with PARP-inert substrate behavior

Precursor for TRPM2 superagonist pathway studies

Catalytically inert NAD+ binding-site occupancy probe

Noncompetitive NAD+ pathway inhibition context

• [1] BIOLOG Life Science Institute. (n.d.). N-2'-dAD⁺ / 2'-deoxy-NAD⁺. Retrieved from https://www.biolog.de/nad-and-cadpr-analogues/n-2-dad View Source
• [2] Fliegert, R., et al. (2017). 2′-Deoxyadenosine 5′-diphosphoribose is an endogenous TRPM2 superagonist. Nature Chemical Biology, 13(9), 1036–1044. https://doi.org/10.1038/nchembio.2415 View Source

Why 2'-Deoxy-NAD+ Cannot Be Replaced with Generic NAD+ Analogs in Procurement

Procuring 2'-Deoxy-NAD+ is not interchangeable with sourcing NAD+ or other deoxy-analogs like 3'-deoxy-NAD+. Their distinct molecular modifications dictate unique, non-overlapping biochemical behaviors. For instance, 2'-Deoxy-NAD+ is a non-competitive inhibitor of poly(ADP-ribose) polymerase (PARP) with a defined Ki, while 3'-deoxy-NAD+ acts as a substrate for the same enzyme with different kinetics [1]. Furthermore, only 2'-Deoxy-NAD+ acts as a precursor to the TRPM2 superagonist 2'-deoxy-ADPR [2]. Substituting with the wrong analog will invalidate experimental outcomes in enzyme inhibition, signaling, and ADP-ribosylation studies.

NAD+ cannot substitute

NAD+ supports poly-ADP-ribosylation, obscuring mono-ADP-ribosylation events, and generates ADPR instead of the TRPM2 superagonist.

3'-Deoxy-NAD+ yields opposite PARP behavior

3'-Deoxy-NAD+ acts as a PARP substrate, preventing the selective mono-ADP-ribosylation detection achieved with the 2'-deoxy form.

Free acid form stability may limit reproducibility

The free acid degrades more rapidly than the sodium salt; sodium salt selection is recommended for longitudinal studies.

• [1] Alvarez-Gonzalez, R., et al. (1994). DeoxyNAD and deoxyADP-ribosylation of proteins. Molecular and Cellular Biochemistry, 138, 33–37. View Source
• [2] Fliegert, R., et al. (2017). 2′-Deoxyadenosine 5′-diphosphoribose is an endogenous TRPM2 superagonist. Nature Chemical Biology, 13(9), 1036–1044. https://doi.org/10.1038/nchembio.2415 View Source

Quantitative Evidence for 2'-Deoxy-NAD+ Differentiation: Assay Data for Procurement Decisions

PARP Inhibition: 2'-Deoxy-NAD+ is a Non-Competitive Inhibitor with Ki = 32 μM

2'-Deoxy-NAD+ acts as a potent non-competitive inhibitor of poly(ADP-ribose) polymerase (PARP) in the elongation reaction, with an apparent Ki of 32 μM. This contrasts sharply with the close structural analog 3'-deoxy-NAD+, which is not an inhibitor but a substrate for PARP. [1]

PARP Substrate Specificity

Head-to-head

2'-dNAD+ is excluded from PARP elongation; 3'-dNAD+ is accepted (Km 20 μM, kcat 0.11 mol/sec)

Enables selective mono-ADP-ribosylation detection

Binary substrate specificity confirmed with purified PARP

Evidence Dimension	Inhibition of PARP elongation reaction
Target Compound Data	Ki = 32 μM (non-competitive)
Comparator Or Baseline	3'-deoxy-NAD+ (Ki not applicable; acts as substrate)
Quantified Difference	Qualitative functional switch from inhibitor to substrate with a change in deoxy position.
Conditions	Calf thymus PARP enzyme assay

Why This Matters

This quantifiable inhibition constant allows researchers to precisely control NAD+-dependent PARP activity, a functionality absent in the 3'-deoxy analog.

• [1] Alvarez-Gonzalez, R., et al. (1994). DeoxyNAD and deoxyADP-ribosylation of proteins. Molecular and Cellular Biochemistry, 138, 33–37. View Source

TRPM2 Channel Activation: 2'-Deoxy-NAD+ Enables Superagonist Production

2'-Deoxy-NAD+ serves as a specific substrate for the ectoenzyme CD38, leading to the production of 2'-deoxy-ADPR, a superagonist of the TRPM2 ion channel. This agonist induces a 10.4-fold higher whole-cell current at saturation compared to the standard agonist ADPR (derived from native NAD+). [1]

TRPM2 Superagonist Generation

Head-to-head

10.4× higher whole-cell currents vs ADPR

Supports TRPM2 superagonist pathway research

Exclusive to 2'-deoxy-ADPR derived from 2'-deoxy-NAD+

Evidence Dimension	TRPM2 whole-cell current amplitude
Target Compound Data	10.4-fold higher current (via its product 2'-deoxy-ADPR)
Comparator Or Baseline	Native NAD+ (via its product ADPR, set at 1-fold)
Quantified Difference	10.4-fold increase
Conditions	HEK293 cells expressing human TRPM2

Why This Matters

This provides a significantly amplified signal in TRPM2 channel studies, offering higher sensitivity and a larger dynamic range for functional assays compared to using native NAD+.

• [1] Fliegert, R., et al. (2017). 2′-Deoxyadenosine 5′-diphosphoribose is an endogenous TRPM2 superagonist. Nature Chemical Biology, 13(9), 1036–1044. https://doi.org/10.1038/nchembio.2415 View Source

Protein Synthesis Efficiency: 2'-Deoxy-NAD+ Activity Quantified Against Other Analogs

In a cell-free protein synthesis system from rabbit reticulocytes, 2'-deoxy-NAD+ (with 2'-deoxyadenosine substitution) demonstrates 18% activity relative to native NAD+. This is in contrast to analogs with other adenosine modifications, such as 3'-deoxy-NAD+ (27%) or 8-bromoadenosine-NAD+ (110%). [1]

Noncompetitive NAD+ Inhibition

Cross-study comparable

Ki = 32 μM, noncompetitive

Consistent inhibition independent of NAD+ levels

~5-fold lower Ki than competitive inhibitor carba-NAD

Evidence Dimension	Relative protein synthesis activity
Target Compound Data	18% activity
Comparator Or Baseline	Native NAD+ (100%), 3'-deoxy-NAD+ (27%), 8-bromoadenosine-NAD+ (110%)
Quantified Difference	82% reduction vs. native NAD+; 9 percentage points lower than 3'-deoxy-NAD+.
Conditions	Lysed rabbit reticulocyte cell-free system

Why This Matters

This data allows for informed analog selection in translation studies where partial, but not complete, activity is desired. It quantifies the functional impact of the 2'-deoxy modification relative to other variants.

• [1] Walton, G. M., & Rupniak, H. T. (1976). The effect of NAD+ and NAD+ analogs on protein synthesis in rabbit reticulocytes: Replacement of the energy regenerating system. Biochemical and Biophysical Research Communications, 68(4), 1175-1181. https://doi.org/10.1016/S0006-291X(76)80073-2 View Source

Enzyme Binding Affinity: 2'-Deoxy-NAD+ Binds Dehydrogenases with Equal Affinity to Native NAD+

In interaction studies with four dehydrogenases, both 2'-deoxy-NAD+ and 3'-deoxy-NAD+ exhibited the same binding affinity as native NAD+ [1]. This indicates the 2'-hydroxyl group is not critical for initial binding, but is essential for optimal catalytic orientation. This property is shared with 3'-deoxy-NAD+.

Sodium Salt Stability

Data to verify

>95% purity after 12 months (−80°C)

May support sodium salt procurement

Free acid comparator data incomplete; verify independently

Evidence Dimension	Enzyme binding affinity (KD)
Target Compound Data	KD equivalent to native NAD+
Comparator Or Baseline	Native NAD+ and 3'-deoxy-NAD+ (both show equivalent KD)
Quantified Difference	None (equal affinity)
Conditions	Four dehydrogenases (including yeast alcohol dehydrogenase, lactate dehydrogenase)

Why This Matters

This property confirms that 2'-Deoxy-NAD+ can effectively compete for enzyme active sites, making it a useful probe for structural and mechanistic studies where binding but not catalysis is required.

• [1] Suhadolnik, R. J., & Lennon, M. B. (1977). INTERACTION AND ACTIVITIES OF NAD+ AND NAD+ ANALOGS WITH FOUR DEHYDROGENASES. In Alcohol and Aldehyde Metabolizing Systems (pp. 123–136). Elsevier. https://doi.org/10.1016/b978-0-12-691402-3.50018-4 View Source

Procurement-Focused Application Scenarios for 2'-Deoxy-NAD+ in Research and Industry

Precise PARP Inhibition Assays Requiring a Non-Competitive Modulator

For researchers designing poly(ADP-ribose) polymerase (PARP) activity assays, 2'-Deoxy-NAD+ is the necessary reagent for implementing non-competitive inhibition with a known Ki of 32 μM [1]. It cannot be replaced by 3'-deoxy-NAD+, which would act as a substrate and confound results. Procurement of 2'-Deoxy-NAD+ ensures experimental control and reproducibility in ADP-ribosylation studies.

High-Sensitivity TRPM2 Ion Channel Activation Studies

In electrophysiology or calcium imaging studies of TRPM2 channels, 2'-Deoxy-NAD+ is the essential precursor to generate the superagonist 2'-deoxy-ADPR [1]. This yields a 10.4-fold stronger signal than using native NAD+, dramatically improving assay sensitivity. Substituting with native NAD+ or its other analogs will result in a significantly weaker or absent channel activation, compromising data quality.

Differentiating Mono- vs. Poly-ADP-Ribosylation Events

To biochemically dissect the roles of mono- and poly-ADP-ribosylation, 2'-Deoxy-NAD+ is the definitive tool. It acts as a substrate for mono-ADP-ribosyl transferases but functions as a non-competitive inhibitor of PARP (poly-ADP-ribose polymerase) [1]. This unique duality enables clean separation of these two critical post-translational modifications, a capability not offered by other NAD+ analogs.

Dehydrogenase Mechanism Studies Where Binding is Unaltered but Catalysis is Impaired

For enzymologists investigating dehydrogenase mechanisms, 2'-Deoxy-NAD+ provides a unique probe. It binds to the enzyme active site with affinity equal to native NAD+, yet fails to properly orient the nicotinamide ring for efficient catalysis [1]. This makes it ideal for trapping enzyme-cofactor complexes for structural analysis (e.g., X-ray crystallography) or for studying the precise role of the 2'-hydroxyl group in the catalytic cycle.

Application

Selection Property

Validation Focus

Mono-ADP-ribosylation profiling in PARP-rich nuclear extracts

Selective substrate for mono(ADP-ribosyl)transferases

Mono- vs poly-ADP-ribosylation discrimination

TRPM2 superagonist pathway studies

Precursor to 2'-deoxy-ADPR superagonist

TRPM2 whole-cell current response verification

NAD+-binding protein structural biology

Equivalent binding affinity without catalytic turnover

Coenzyme binding pose determination

NAD+ pathway inhibition across variable NAD+ levels

Noncompetitive inhibition mechanism

Consistent inhibitory tone independent of substrate concentration

• [1] Alvarez-Gonzalez, R., et al. (1994). DeoxyNAD and deoxyADP-ribosylation of proteins. Molecular and Cellular Biochemistry, 138, 33–37. View Source
• [2] Fliegert, R., et al. (2017). 2′-Deoxyadenosine 5′-diphosphoribose is an endogenous TRPM2 superagonist. Nature Chemical Biology, 13(9), 1036–1044. https://doi.org/10.1038/nchembio.2415 View Source
• [3] Suhadolnik, R. J., & Lennon, M. B. (1977). INTERACTION AND ACTIVITIES OF NAD+ AND NAD+ ANALOGS WITH FOUR DEHYDROGENASES. In Alcohol and Aldehyde Metabolizing Systems (pp. 123–136). Elsevier. https://doi.org/10.1016/b978-0-12-691402-3.50018-4 View Source